2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione

• IUPAC Name: 2-(5-ethyl-1,3,4-thiadiazol-2-yl)benzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C16H11N3O2S/c1-2-12-17-18-16(22-12)19-14(20)10-7-3-5-9-6-4-8-11(13(9)10)15(19)21/h3-8H,2H2,1H3
• InChI Key: YMCXYRDCXKPLDU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)N2C(=O)C3=CC=CC4=C3C(=CC=C4)C2=O
• Molecular Formula: C16H11N3O2S
• Molecular Weight: 309.3 g/mol

Description

2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione, also known as ETBD, is a heterocyclic compound that has been extensively studied for its potential use in various scientific applications. ETBD is a highly potent molecule that has been shown to exhibit a range of biological activities, making it a promising candidate for use in research.

Mechanism of Action

The mechanism of action of 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione is not fully understood, but it is believed to involve the formation of covalent adducts with DNA. These adducts can interfere with DNA replication and transcription, leading to cell death. 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione has also been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication.
Biochemical and Physiological Effects:
2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione can induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione has also been shown to inhibit the growth of bacterial and fungal pathogens, highlighting its potential as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione in lab experiments is its high potency. 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione is a highly potent molecule that can be used at low concentrations, making it a cost-effective tool for research. However, one of the limitations of using 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione is its potential toxicity. 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione has been shown to exhibit cytotoxic effects in some cell lines, and caution should be taken when handling this compound.

Future Directions

There are several future directions for research involving 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione. One area of interest is the development of 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione-based fluorescent probes for the detection of DNA damage in vivo. Another potential application of 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione is in the development of novel antimicrobial agents. Additionally, further studies are needed to fully understand the mechanism of action of 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione and its potential use in cancer therapy.
Conclusion:
In conclusion, 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione is a highly potent heterocyclic compound that has been extensively studied for its potential use in various scientific applications. 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione has been shown to exhibit a range of biological activities, making it a promising candidate for use in research. Further studies are needed to fully understand the mechanism of action of 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione and its potential use in various scientific applications.

Synthesis Methods

2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione can be synthesized using a variety of methods, including condensation reactions and cyclization reactions. One of the most commonly used methods involves the reaction of 2-amino-5-ethyl-1,3,4-thiadiazole with 1,2-phenylenediacetyl chloride in the presence of a strong base such as sodium hydride. This reaction leads to the formation of 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione in high yields.

Scientific Research Applications

2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione has been extensively studied for its potential use in various scientific applications. One of the most promising areas of research involves the use of 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione as a fluorescent probe for the detection of DNA damage. 2-(5-ethyl-1,3,4-thiadiazol-2-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione has been shown to selectively bind to damaged DNA, making it a useful tool for studying DNA repair mechanisms.